N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C14H20N2O3S/c1-10-5-6-11(9-12(10)16(18)19)13(17)15-7-8-20-14(2,3)4/h5-6,9H,7-8H2,1-4H3,(H,15,17)
• InChI Key: KULYWHNSUOVYNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCSC(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide, also known as TNB, is a chemical compound that has been used in scientific research for its ability to inhibit the activity of certain enzymes. TNB is a yellow crystalline substance that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide involves the formation of a covalent bond between the thiol group of N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide and the active site of the enzyme. This covalent bond irreversibly inhibits the enzyme and prevents it from functioning properly. The inhibition of acetylcholinesterase and butyrylcholinesterase by N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide has been shown to increase the levels of acetylcholine in the brain, which can have beneficial effects on cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide depend on the specific enzyme that it inhibits. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an accumulation of acetylcholine, which can enhance cognitive function and memory. However, excessive accumulation of acetylcholine can lead to overstimulation of the nervous system and can cause symptoms such as muscle twitching, convulsions, and respiratory failure.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide in lab experiments is its ability to irreversibly inhibit certain enzymes, which allows for the study of the long-term effects of enzyme inhibition. Additionally, N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide is a relatively stable compound that can be stored for extended periods of time. However, one limitation of using N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide is its specificity for certain enzymes, which limits its applicability to a narrow range of research questions.

Future Directions

There are several future directions for research involving N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide. One area of research is the development of more selective inhibitors that can target specific isoforms of acetylcholinesterase and butyrylcholinesterase. Another area of research is the investigation of the effects of long-term inhibition of these enzymes on cognitive function and memory. Additionally, the use of N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide as a tool for the study of other enzymes and biological processes is an area of potential future research.

Synthesis Methods

N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide can be synthesized through a multistep process involving the reaction of 4-methyl-3-nitrobenzoic acid with tert-butyl thiol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then converted to the final product through a series of purification steps such as recrystallization and column chromatography.

Scientific Research Applications

N-[2-(tert-butylthio)ethyl]-4-methyl-3-nitrobenzamide has been used in scientific research as an irreversible inhibitor of certain enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes play a crucial role in the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses. Inhibition of these enzymes can lead to an accumulation of acetylcholine, which can have both beneficial and detrimental effects on the nervous system.